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Compound of Interest

Compound Name: 5-(2,4-Difluorophenyl)oxazole
CAS No.: 2002657-55-6
Cat. No.: B6353411
Get Quote
. J

Executive Summary & Compound Identity

5-(2,4-Difluorophenyl)oxazole is a lipophilic heterocyclic building block, frequently utilized in
the synthesis of COX-2 inhibitors and as a scaffold in Suzuki-Miyaura cross-coupling reactions.
[1][2] Due to the electron-withdrawing nature of the difluorophenyl group and the aromaticity of
the oxazole ring, this compound exhibits low aqueous solubility and requires specific organic
solvent handling for biological assays and analytical chemistry.[1]

Critical Distinction: Do not confuse with its isomer, 5-(2,4-Difluorophenyl)isoxazole (CAS
138716-46-8).[1][2] The position of the heteroatoms significantly affects hydrogen bonding
capability and metabolic stability.

Physicochemical Profile
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Property Value /| Description

CAS Number 2002657-55-6

Molecular Formula CoHsF2NO

Molecular Weight 181.14 g/mol

Predicted LogP ~2.6 — 3.0 (Lipophilic)

Appearance White to off-white crystalline solid

Primary Solvents DMSO (Stock), Methanol (Analytical), Ethanol

Solubility Profile: DMSO vs. Methanol[1][4]
A. Dimethyl Sulfoxide (DMSO) - The Primary Stock
Solvent

Status:Recommended for Stock Solutions (10-50 mM) DMSO is the gold standard for
preparing concentrated stock solutions of 5-(2,4-Difluorophenyl)oxazole for biological
screening.[1][2] The polar aprotic nature of DMSO disrupts the crystal lattice of the aryl-oxazole
effectively.[1]

o Expected Solubility: > 20 mg/mL (> 100 mM).[2]
e Mechanism: Dipole-dipole interactions between DMSO and the polarized oxazole ring.[1][2]

» Risk Factor:Hygroscopicity. DMSO absorbs atmospheric water.[2][3] If water content
exceeds 1-2%, the lipophilic oxazole may precipitate ("crash out") upon freeze-thaw cycles.

[1][2]

B. Methanol (MeOH) - The Analytical Solvent

Status:Recommended for LC-MS/HPLC Dilutions Methanol is ideal for preparing working
solutions for chromatography but is not recommended for long-term storage of high-
concentration stocks due to volatility and lower solubility limits compared to DMSO.[1][2]

o Expected Solubility: Moderate (1-10 mg/mL).[2]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b6353411/docs?utm_src=pdf-body#technical-application-note-solubility-profiling-handling-of-5-2-4-difluorophenyl-oxazole
https://www.smolecule.com/products/s6855918
https://pubchem.ncbi.nlm.nih.gov/compound/2774710
https://www.smolecule.com/products/s6855918
https://pubchem.ncbi.nlm.nih.gov/compound/2774710
https://www.smolecule.com/products/s6855918
https://pubchem.ncbi.nlm.nih.gov/compound/2774710
https://pubchem.ncbi.nlm.nih.gov/compound/2774710
https://pdf.benchchem.com/21/Application_Note_and_Protocol_A_Step_by_Step_Guide_for_Preparing_Stock_Solutions_of_Test_Compounds_in_100_DMSO.pdf
https://www.smolecule.com/products/s6855918
https://pubchem.ncbi.nlm.nih.gov/compound/2774710
https://www.smolecule.com/products/s6855918
https://pubchem.ncbi.nlm.nih.gov/compound/2774710
https://pubchem.ncbi.nlm.nih.gov/compound/2774710
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6353411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Application: Use for diluting DMSO stocks prior to mass spectrometry to prevent column
pressure issues associated with viscous DMSO plugs.[2]

Detailed Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution in
DMSO

Objective: Create a stable, precipitation-free master stock for biological assays.
Materials:

e 5-(2,4-Difluorophenyl)oxazole (Solid)[1][2]

¢ Anhydrous DMSO (=99.9%, stored over molecular sieves)[1]

o Amber glass vial (borosilicate) or low-binding polypropylene tube[1][2]
Workflow:

e Calculate: For 10 mg of compound (MW 181.14), required DMSO volume for 10 mM is 5.52
mL.[2]

o Formula:
[11[2]
o Weigh: Tare the amber vial. Weigh the solid directly into the vial to avoid transfer losses.
» Solvent Addition: Add the calculated volume of Anhydrous DMSO.
o Tip: Pipette slowly down the side of the vial to wash down adherent powder.
 Dissolution:
o Vortex: 30 seconds at medium speed.

o Sonication: If visible particles remain, sonicate in a water bath at ambient temperature
(20-25°C) for 5 minutes.[2] Do not heat above 40°C to avoid degradation.[2]
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¢ QC Check: Hold the vial against a light source. The solution must be completely clear. Any
turbidity indicates incomplete dissolution or impurities.[2]

Protocol B: Rapid Solubility Limit Test (Saturation
Method)

Objective: Empirically determine if a specific concentration (e.g., 50 mM) is achievable.[1][2]

Start: Weigh 5 mg Compound

Add 100 pL Solvent
(Target: 50 mg/mL)

l

Vortex & Sonicate
(5 mins)

Visual Inspection

Yes No

Clear Solution?
STOP. Solubility > 50 mg/mL

Particles Visible?

Add 100 pL Solvent
(New Target: 25 mg/mL)

Click to download full resolution via product page

Figure 1: Step-wise saturation workflow to determine approximate solubility limits without using
excessive compound.[1][2]
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Handling & Storage Guidelines
The "Freeze-Thaw" Hazard

Lipophilic oxazoles in DMSO are prone to precipitation if moisture enters the vial.[1][2]
o Storage: Store stocks at -20°C or -80°C.

» Aliquot: Divide the master stock into single-use aliquots (e.g., 50 L) to prevent repeated
freeze-thaw cycles.

e Thawing: Thaw completely at room temperature and vortex before use. If a precipitate is
visible, warm to 37°C for 5 minutes and vortex.

Chemical Stability[1][2]

e Acid Sensitivity: The oxazole ring can be protonated in strong acids, potentially altering
solubility.[2] Maintain neutral pH in aqueous dilutions.[2]

o Light: Store in amber vials to protect from potential photodegradation, although aryl-oxazoles
are generally photostable.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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